Cas no 1571-33-1 (Phenylphosphonic acid)

Phenylphosphonic acid structure
Phenylphosphonic acid structure
Product Name:Phenylphosphonic acid
CAS No:1571-33-1
MF:C6H7O3P
MW:158.09
MDL:MFCD00002136
CID:41601
PubChem ID:87574450
Update Time:2024-11-01

Phenylphosphonic acid Chemical and Physical Properties

Names and Identifiers

    • Phenylphosphonic acid
    • Benzolphosphonsαure
    • Dihydrogenphenylphosphonate
    • phenyl-phosphonicaci
    • Phosphonicacid,phenyl-
    • PPOA
    • PHOSPHORIC ACID PHENYL ESTER DICHLORIDE
    • PHENYL PHOSPHODICHLORIDATE
    • PHENYLPHOSPHONIC ACIDs
    • Benzenephosphonicacid
    • EINECS 216-388-1
    • Phenyl-phosphonic acid
    • Phosphonic acid,phenyl
    • PhP(O)(OH)2
    • 苯基膦酸
    • Benzene phosphonic acid
    • Benzenephosphonic Acid
    • NSC145
    • CHEMBL179801
    • CS-0128808
    • SCHEMBL34998
    • CHEBI:191118
    • Phosphonic acid,phenyl-
    • Phenylphosphonicacid
    • NCIStruc1_000503
    • AI3-52844
    • 1571-33-1
    • DTXSID2044399
    • NCIStruc2_000427
    • Phosphonic acid, phenyl-
    • Dihydrogen phenylphosphonate
    • BDBM50162814
    • BRN 2245168
    • SV7
    • J-009379
    • CAS-1571-33-1
    • WLN: QPQO&R
    • DB-003761
    • NS00015023
    • BYD76T2868
    • NSC-145
    • 4-16-00-01068 (Beilstein Handbook Reference)
    • Tox21_302060
    • A10850
    • NCGC00255888-01
    • Phenylphosphonic acid, 98%
    • Q26841314
    • MFCD00002136
    • 10.14272/QLZHNIAADXEJJP-UHFFFAOYSA-N.1
    • DTXCID0024399
    • UNII-BYD76T2868
    • PHENYL PHOSPHONIC ACID
    • AKOS015889842
    • Phosphonic acid, P-phenyl-
    • NSC 145
    • doi:10.14272/QLZHNIAADXEJJP-UHFFFAOYSA-N.1
    • P0204
    • MDL: MFCD00002136
    • Inchi: 1S/C6H7O3P/c7-10(8,9)6-4-2-1-3-5-6/h1-5H,(H2,7,8,9)
    • InChI Key: QLZHNIAADXEJJP-UHFFFAOYSA-N
    • SMILES: OP(C1=CC=CC=C1)(O)=O
    • BRN: 2245168

Computed Properties

  • Exact Mass: 158.01300
  • Monoisotopic Mass: 158.013281
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Colorless foliar crystals.
  • Density: 1.412 g/mL at 25 °C(lit.)
  • Melting Point: 162.0 to 166.0 deg-C
  • Boiling Point: 353.7°C at 760 mmHg
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.523(lit.)
  • Water Partition Coefficient: 40.4 g/100 mL (25 ºC)
  • PSA: 67.34000
  • LogP: 0.48960
  • Solubility: Soluble in water, ethanol, ether, insoluble in benzene, hexane and carbon tetrachloride.

Phenylphosphonic acid Security Information

Phenylphosphonic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Phenylphosphonic acid Pricemore >>

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Phenylphosphonic acid Production Method

Phenylphosphonic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1571-33-1)Phenylphosphonic acid
Order Number:LE3339;LE8598;LE27063296
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:43
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1571-33-1)Phenylphosphonic acid
Order Number:sfd19347
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1571-33-1)Phenylphosphonic acid
Order Number:A809812
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):164.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1571-33-1)Phenylphosphonic acid
LE3339;LE8598;LE27063296
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1571-33-1)Phenylphosphonic acid
sfd19347
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email